Cas no 54730-51-7 (2H-Pyran,2-(1E)-1-hexen-1-yltetrahydro-)

• Product Name: 2H-Pyran,2-(1E)-1-hexen-1-yltetrahydro-
• CAS No: 54730-51-7
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 385624
• PubChem ID: 5358352
• Update Time: 2025-04-19

2H-Pyran,2-(1E)-1-hexen-1-yltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,2-(1E)-1-hexen-1-yltetrahydro-
• 2-[(E)-hex-1-enyl]oxane
• AC1NSCDT
• NSC244931
• NSC-244931
• 54730-51-7
• DTXSID00418388

• Inchi： 1S/C11H20O/c1-2-3-4-5-8-11-9-6-7-10-12-11/h5,8,11H,2-4,6-7,9-10H2,1H3/b8-5+
• InChI Key： KDCUYFQIFGGLOG-VMPITWQZSA-N
• SMILES： O1CCCCC1/C=C/CCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.3

Experimental Properties

• Density: 0.92
• Boiling Point: 224.3°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.505
• PSA: 9.23
• LogP: 3.30190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes